Cas no 3694-83-5 (3-amino-4-ethylbenzene-1-sulfonic acid)

3-Amino-4-ethylbenzene-1-sulfonic acid is an intermediate organic compound featuring both amino and sulfonic acid functional groups. Its molecular structure, incorporating an ethyl substituent, enhances solubility and reactivity, making it valuable in synthetic chemistry applications. The compound is particularly useful in the production of dyes, pigments, and pharmaceuticals, where its sulfonic acid group improves water solubility and the amino group facilitates further derivatization. Its stability under mild conditions allows for versatile use in coupling reactions and azo dye synthesis. The ethyl group contributes to controlled steric and electronic effects, optimizing its performance in targeted chemical transformations. This compound is handled under standard laboratory conditions with appropriate safety measures.

3-amino-4-ethylbenzene-1-sulfonic acid structure

3694-83-5 structure

Product Name:3-amino-4-ethylbenzene-1-sulfonic acid

CAS No:3694-83-5

MF:C₈H₁₁NO₃S

MW:201.242841005325

CID:921803

PubChem ID:77278

Update Time:2025-10-17

3-amino-4-ethylbenzene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

- 3-amino-4-ethylbenzenesulphonic acid
- 3-amino-4-ethylbenzenesulfonic acid
- Benzenesulfonic acid, 3-amino-4-ethyl-
- 3-amino-4-ethylbenzene-1-sulfonic acid
- SCHEMBL6360310
- 3694-83-5
- EINECS 223-014-0
- AKOS030540669
- NS00030129
- EN300-128574
- 3-amino-4-ethylbenzenesulfonicacid
- CORQIZCSHKRWRQ-UHFFFAOYSA-N
- DTXSID1063140
- Z1509400225
- Inchi： 1S/C8H11NO3S/c1-2-6-3-4-7(5-8(6)9)13(10,11)12/h3-5H,2,9H2,1H3,(H,10,11,12)
- InChI Key： CORQIZCSHKRWRQ-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=C(C=1)N)CC)(=O)(=O)O

Computed Properties

Exact Mass: 201.04603
Monoisotopic Mass: 201.045964
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 88.8
XLogP3: 0.8

Experimental Properties

Density: 1.366
Refractive Index: 1.593
PSA: 80.39

3-amino-4-ethylbenzene-1-sulfonic acid Pricemore >>

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